Cas no 68532-62-7 (2-Furancarboxaldehyde, 5-pentyl-)

• Product Name: 2-Furancarboxaldehyde, 5-pentyl-
• CAS No: 68532-62-7
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 4144151
• PubChem ID: 12741722
• Update Time: 2025-04-24

2-Furancarboxaldehyde, 5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-pentyl-
• 68532-62-7
• EN300-7899250
• SCHEMBL625752
• Z1511770246
• 5-pentyl-2-furaldehyde
• 5-pentylfuran-2-carbaldehyde
• 881-807-2
• G40578

• Inchi： 1S/C10H14O2/c1-2-3-4-5-9-6-7-10(8-11)12-9/h6-8H,2-5H2,1H3
• InChI Key： AQQLNCPOJXZEMK-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1CCCCC

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl-aldehydes